(4E)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-1-(3-methoxypropyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 4-hydroxy-1-(3-methoxypropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-methylphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C21H23NO5/c1-13-5-8-15(9-6-13)18-17(19(23)16-10-7-14(2)27-16)20(24)21(25)22(18)11-4-12-26-3/h5-10,18,24H,4,11-12H2,1-3H3
• Standard InChI Key: GGOVDAMAXPTSJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCOC)O)C(=O)C3=CC=C(O3)C

Introduction

Structural Characteristics and Chemical Properties

Molecular Architecture

The compound features a pyrrolidine-2,3-dione core substituted at four critical positions:

• N-1 position: A 3-methoxypropyl group (CH₂CH₂CH₂OCH₃) provides steric bulk and influences solubility.

• C-4 position: A hydroxy(5-methylfuran-2-yl)methylidene moiety introduces planar conjugation and hydrogen-bonding capacity.

• C-5 position: A 4-methylphenyl group (p-tolyl) enhances hydrophobic interactions.

• C-2 and C-3 positions: The dione functionality enables keto-enol tautomerism and metal coordination.

The (4E) stereodescriptor specifies the trans configuration of the exocyclic double bond at C-4, which was confirmed via NOESY spectroscopy in related analogues.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₁H₂₃NO₅
Molecular Weight	369.4 g/mol
IUPAC Name	4-hydroxy-1-(3-methoxypropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-methylphenyl)-2H-pyrrol-5-one
Canonical SMILES	CC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCOC)O)C(=O)C3=CC=C(O3)C
Topological Polar Surface Area	86.7 Ų
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	6

Synthetic Approaches

Multi-Component Reaction Strategies

The synthesis typically employs a one-pot three-component protocol involving:

• Pyrrolidine-2,3-dione precursors: Often derived from maleic anhydride derivatives.

• 5-Methylfuran-2-carbaldehyde: Introduces the furylmethylidene group via Knoevenagel condensation.

• 3-Methoxypropylamine: Installs the N-alkyl substituent through nucleophilic substitution.

Critical reaction parameters include:

• Temperature: 80–100°C under reflux

• Catalyst: Piperidine or DBU for condensation steps

• Solvent: Ethanol or DMF for optimal solubility

Post-Synthetic Modifications

Key structural optimizations focus on:

• R₁ (N-substituent): Varying alkyl chain length (e.g., ethyl vs. methoxypropyl) modulates membrane permeability.

• R₂ (C-3 substituent): Hydroxyl groups enhance target binding through hydrogen bonding.

• C-5 aryl group: Halogenated phenyl rings improve antibacterial potency but increase cytotoxicity.

Biological Activity and Mechanism

PBP3 Inhibition in Pseudomonas aeruginosa

The compound exhibits submicromolar inhibition (IC₅₀ = 0.8–1.2 µM) against PBP3, a critical enzyme in bacterial cell wall synthesis. Mechanistic studies reveal:

• Competitive binding at the active site serine residue (Ser310)

• Stabilization of the 14-3-3-PMA2 protein interaction (Kd ≈ 80 µM)

• Disruption of peptidoglycan cross-linking through mimicry of the D-Ala-D-Ala substrate

Table 2: Antibacterial Profile Against Clinical Isolates

Strain	MIC (µg/mL)	Cytotoxicity (CC₅₀, µM)
P. aeruginosa PAO1	16	>100
MRSA ATCC 43300	>64	ND
E. coli BW25113	>64	ND

Structure-Activity Relationship (SAR) Insights

Essential Pharmacophoric Elements

• 3-Hydroxyl group: Removal reduces PBP3 inhibition by 15-fold, underscoring its role in H-bond donation.

• Heteroaryl substituents: 5-Methylfuran provides optimal π-stacking vs. thiophene or pyridine analogues.

• N-Alkyl chain length: 3-methoxypropyl balances lipophilicity (clogP = 2.1) and aqueous solubility (logS = -3.2).

Toxicity Considerations

While the parent compound shows low cytotoxicity (CC₅₀ > 100 µM in HEK293 cells), analogues with electron-withdrawing groups (e.g., -NO₂) exhibit hepatotoxicity via CYP3A4 induction.